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Compound of Interest

Compound Name: Benzyl oleate

Cat. No.: B1609250

For Researchers, Scientists, and Drug Development Professionals

Introduction

Benzyl oleate (CAS No. 55130-16-0), the ester of benzyl alcohol and oleic acid, is a versatile
compound utilized in various industrial applications, including as a solvent and in the
formulation of pharmaceutical and cosmetic products.[1][2] Its lipophilic nature, owing to the
long oleic acid chain, combined with the aromatic benzyl group, gives it unique properties.[2]
This technical guide provides an in-depth overview of the safety, handling, and disposal of
Benzyl Oleate, with a focus on providing researchers, scientists, and drug development
professionals with the necessary information for its safe and responsible use. Due to a lack of
extensive direct testing data for Benzyl Oleate, this guide also incorporates information from
structurally similar compounds, such as other benzyl esters and fatty acid esters, to provide a
comprehensive safety profile.

Chemical and Physical Properties

A thorough understanding of the physical and chemical properties of Benzyl Oleate is
fundamental to its safe handling and use.
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Property Value Reference
Molecular Formula C25H4002 [11[3]
Molecular Weight 372.58 g/mol [1][3]

CAS Number 55130-16-0 [1][3]
Appearance Colorless to light yellow liquid [4]

Density 0.931 g/cm? [3]

Boiling Point 464.9 °C at 760 mmHg [3]

Flash Point 106.4 °C [3]

Water Solubilty LOV\{ (specific value not 5]

available)

LogP (Octanol-Water Partition
o 7.76730 [3]
Coefficient)

Safety and Toxicology

While specific toxicological data for Benzyl Oleate is limited, with many safety data sheets
reporting "no data available,"” an assessment of its potential hazards can be inferred from its
structure and data on related compounds. The primary metabolic pathway for Benzyl Oleate is
expected to be hydrolysis into benzyl alcohol and oleic acid.[2]

Acute Toxicity

Quantitative acute toxicity data for Benzyl Oleate is not readily available. The following table
presents data for related compounds to provide context.
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Compound Test Species Route LD50 Reference
Benzyl No data
LD50 Rat Oral
Oleate available
No data
LD50 Rabbit Dermal )
available
Benzyl
) LD50 Rat Oral 2230 mg/kg [6]
Salicylate
LD50 Rabbit Dermal 14150 mg/kg [6]
Benzyl
LD50 Rat Oral 2490 mg/kg [7]
Acetate
Benzyl 2804 - 3650
LD50 Rat Oral
Benzoate mg/kg
LD50 Rabbit Dermal >5000 mg/kg

Skin and Eye Irritation

Specific skin and eye irritation data for Benzyl Oleate are not available. However, information

on related fatty acid esters suggests a low potential for irritation.[8]

o Skin Irritation: Expected to be a slight to mild irritant. Prolonged or repeated contact may

cause skin irritation.

o Eye Irritation: May cause mild eye irritation. Direct contact with the eyes should be avoided.

Sensitization

There is no data to suggest that Benzyl Oleate is a skin sensitizer.

Experimental Protocols

In the absence of specific studies on Benzyl Oleate, this section outlines the standard OECD

guidelines that would be used to assess its toxicological properties.
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Acute Oral Toxicity (Based on OECD Guideline 420)

This test provides information on the health hazards likely to arise from a single oral exposure
to a substance.

Test Animals: Typically, rats are used.

e Procedure: A single dose of the substance is administered by gavage to a group of fasted
animals.

» Observation: Animals are observed for mortality, clinical signs of toxicity, and body weight
changes for at least 14 days.

e Endpoint: The LD50 (the dose estimated to cause mortality in 50% of the test animals) is
determined.[9]

Acute Dermal Toxicity (Based on OECD Guideline 402)

This test assesses the potential for a substance to cause toxicity through skin contact.

Test Animals: Rabbits are commonly used.

Procedure: A single dose of the substance is applied to a shaved area of the skin and held in
place with a porous gauze dressing for 24 hours.

Observation: The animals are observed for signs of toxicity and mortality for 14 days.

Endpoint: The dermal LD50 is calculated.[10]

Skin Irritation/Corrosion (Based on OECD Guideline 404)

This test evaluates the potential of a substance to cause skin irritation or corrosion.
o Test Animals: Albino rabbits are the preferred species.

e Procedure: A small amount of the test substance is applied to a shaved patch of skin and
covered with a gauze patch for a specified period (typically 4 hours).
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o Observation: The skin is examined for signs of erythema (redness) and edema (swelling) at
specific intervals after patch removal.

e Endpoint: The substance is classified based on the severity and reversibility of the skin
reactions.

Eye Irritation/Corrosion (Based on OECD Guideline 405)

This test assesses the potential of a substance to cause eye irritation or damage.

Test Animals: Albino rabbits are typically used.

e Procedure: A small amount of the substance is instilled into the conjunctival sac of one eye
of the animal. The other eye serves as a control.

o Observation: The eyes are examined for lesions of the cornea, iris, and conjunctiva at
regular intervals.

e Endpoint: The substance is classified based on the severity and persistence of the observed
eye lesions.

Handling and Personal Protective Equipment (PPE)

Proper handling procedures and the use of appropriate personal protective equipment are
crucial to minimize exposure and ensure safety when working with Benzyl Oleate.

Engineering Controls

o Work in a well-ventilated area. Use of a fume hood is recommended for procedures that may
generate aerosols or vapors.[5]

e Ensure eyewash stations and safety showers are readily accessible.

Personal Protective Equipment (PPE)

o Eye Protection: Wear chemical safety goggles or a face shield.[5]

o Skin Protection: Wear chemically resistant gloves (e.g., nitrile rubber), a lab coat, and other
protective clothing as necessary to prevent skin contact.[5]
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o Respiratory Protection: If ventilation is inadequate or if there is a risk of inhaling mists or
vapors, use a NIOSH-approved respirator with an appropriate cartridge.

The following diagram illustrates the recommended workflow for safe handling of Benzyl
Oleate.
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Workflow for Safe Handling of Benzyl Oleate
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Caption: A logical workflow for the safe handling of Benzyl Oleate in a laboratory setting.
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First Aid Measures

In case of exposure, follow these first aid procedures:

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration. Seek medical attention.[5]

Skin Contact: Immediately remove contaminated clothing. Wash the affected area with soap
and plenty of water. If irritation persists, seek medical attention.[5]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting upper
and lower eyelids occasionally. Remove contact lenses if present and easy to do. Seek
medical attention.[5]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Call a poison control center or doctor immediately.[5]

Fire and Explosion Hazard

» Flammability: Benzyl Oleate is a combustible liquid.

Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam to
extinguish a fire.[5]

Fire Fighting Procedures: Firefighters should wear self-contained breathing apparatus
(SCBA) and full protective clothing.[5]

Hazardous Combustion Products: May produce carbon monoxide and carbon dioxide upon
combustion.

Accidental Release Measures

o Personal Precautions: Evacuate unnecessary personnel. Wear appropriate personal
protective equipment (see Section 4.2). Ensure adequate ventilation. Remove all sources of
ignition.[5]

e Environmental Precautions: Prevent the spill from entering drains, sewers, or waterways.[5]
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e Containment and Cleanup: Absorb the spill with an inert material (e.g., sand, earth,
vermiculite) and place it in a suitable, labeled container for disposal.

Storage and Disposal
Storage

o Store in a tightly closed container in a cool, dry, and well-ventilated area.
o Keep away from incompatible materials such as strong oxidizing agents.

» Store away from heat and sources of ignition.

Disposal

» Dispose of waste and contaminated materials in accordance with all applicable federal,
state, and local regulations.[10]

» Do not dispose of into the environment, drains, or watercourses.

o Waste material should be handled by a licensed waste disposal contractor.

Environmental Fate and Ecotoxicology

Specific environmental fate and ecotoxicity data for Benzyl Oleate are limited. The information
below is based on the properties of its hydrolysis products and related compounds.

Environmental Fate

o Biodegradation: As a fatty acid ester, Benzyl Oleate is expected to be biodegradable. The
ester bond is susceptible to hydrolysis, breaking down into benzyl alcohol and oleic acid,
both of which are readily biodegradable.[2] Studies on similar compounds like benzyl
benzoate have shown biodegradation by microorganisms.

e Bioaccumulation: With a high LogP value, Benzyl Oleate has the potential for
bioaccumulation. However, its expected rapid hydrolysis and biodegradation would likely
mitigate this.
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» Mobility in Soil: Due to its low water solubility, significant leaching into the soil is not
expected. It is likely to bind to soil organic matter.

The primary environmental fate pathway for Benzyl Oleate is hydrolysis, as depicted in the

following diagram.

Hydrolysis of Benzyl Oleate

Benzyl Oleate
(C25H4002)

Hydrolysis
(e.g., by esterases)

Benzyl Alcohol Oleic Acid
(C7HsO) (C18H3402)

Click to download full resolution via product page

Caption: The hydrolysis of Benzyl Oleate into Benzyl Alcohol and Oleic Acid.

Ecotoxicity

Quantitative ecotoxicity data for Benzyl Oleate is largely unavailable. The table below provides

data for related compounds.
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Value
Compound Species Test Endpoint Reference
(mglL)
Benzyl ) No data
Fish 96h LC50 - _
Oleate available
Daphnia No data
48h EC50 - _
magna available
No data
Algae 72h EC50 - )
available
Brachydanio
Benzyl ) )
rerio (Zebra 96h LC50 Mortality 2.32 [3]
Benzoate i
fish)
Pimephales
Benzyl promelas ]
96h LC50 Mortality 460
Alcohol (Fathead
minnow)
Daphnia Immobilizatio
48h EC50 230
magna n
Selenastrum
) ] capricornutu Growth
Oleic Acid 72h IC50 0.47
m (Green Inhibition
algae)
Conclusion

Benzyl Oleate is a combustible liquid with a low potential for acute toxicity, skin, and eye
irritation based on the available data for structurally related compounds. The primary safety
concerns are associated with direct contact and inhalation of mists or vapors. Adherence to
standard laboratory safety practices, including the use of appropriate personal protective
equipment and working in a well-ventilated area, is essential for its safe handling. While
specific environmental fate and ecotoxicity data are lacking, its expected hydrolysis to
biodegradable products suggests a lower environmental persistence. However, due to its
potential for aquatic toxicity, as inferred from related compounds, release into the environment
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should be avoided. All handling, storage, and disposal should be conducted in compliance with
institutional and regulatory guidelines. Further research to generate specific toxicological and
environmental data for Benzyl Oleate is recommended to provide a more complete safety
profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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